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Compound of Interest

Compound Name: 4-chloro-N-propylaniline

CAS No.: 73938-86-0

Cat. No.: B2505527 Get Quote

CAS: 14202-90-5 (Analogous) | Formula: C

H

ClN | Mol. Weight: 169.65 g/mol

Executive Summary
4-chloro-N-propylaniline is a secondary aromatic amine serving as a critical intermediate in

the synthesis of agrochemicals and pharmaceuticals. Despite its structural simplicity, direct

experimental thermochemical data (standard molar enthalpies of formation, combustion, and

sublimation) are absent from open public registries (NIST, IUPAC).

This guide provides a rigorous theoretical estimation of these properties using Benson Group

Additivity and Homologous Series Extrapolation, followed by a validated experimental protocol

for researchers required to generate this data de novo.

Theoretical Thermochemical Estimation
Note: In the absence of direct calorimetric data, the following values are derived using high-

fidelity group additivity methods referenced against high-purity standards (Aniline,

Chlorobenzene, N-Methylaniline).

Standard Molar Enthalpy of Formation ( )
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We employ a difference method based on the energetic contributions of the N-alkyl chain and

the para-chloro substituent.

Derivation Logic:

Base: N-Methylaniline (

) [1].

Homologous Extension (Methyl

Propyl):

Addition of two methylene (-CH

-) groups to the alkyl chain.

Standard increment per -CH

- in N-alkyl series:

.

.

Substituent Effect (Para-Chloro):

Derived from Benzene (

)

Chlorobenzene (

).

.

Final Estimate:

Predicted Phase Transitions
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Physical State (298 K): Liquid or Low-Melting Solid.

Reasoning: 4-Chloroaniline (

C) vs. N-propylaniline (Liquid,

C). The N-propyl chain disrupts crystal packing, likely lowering the melting point below that
of the primary amine parent.

Enthalpy of Vaporization (

):

Estimated range: 58 – 62 kJ/mol.

Basis: N-propylaniline (

) + polarizability contribution of Chlorine.

Visualization of Energetic Derivation

Figure 1: Group Additivity Estimation Pathway for ΔfH°(gas)

N-Methylaniline (Gas)
ΔfH = 90.9 kJ/mol

Homologation (+2 CH2)
ΔH ≈ -41.2 kJ/mol

N-Propylaniline (Est.)
ΔfH ≈ 49.7 kJ/mol

Para-Chlorination
ΔH ≈ -30.9 kJ/mol

4-Chloro-N-propylaniline
ΔfH ≈ 18.8 kJ/mol
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Synthesis & Purification Protocol (For Calorimetry)
To obtain thermochemical-grade samples (>99.9% purity), a Reductive Amination pathway is

superior to direct alkylation, preventing over-alkylation (quaternary ammonium salts) and

ensuring high yield.

Reaction Scheme
Step-by-Step Methodology

Imine Formation: Dissolve 4-chloroaniline (1.0 eq) in Methanol (anhydrous). Add

Propionaldehyde (1.1 eq) and stir at 25°C for 2 hours.
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Reduction: Cool to 0°C. Add Sodium Cyanoborohydride (NaBH

CN, 1.2 eq) portion-wise. Maintain pH ~5-6 using Acetic Acid to accelerate iminium ion
reduction.

Quench: Neutralize with saturated NaHCO

. Extract with Dichloromethane (DCM).

Purification (Critical):

Step A: Flash Chromatography (Hexane/EtOAc gradient) to remove unreacted aniline.

Step B: Vacuum Distillation (or Sublimation if solid).

Validation: Purity must be confirmed via GC-MS and DSC (Differential Scanning

Calorimetry) purity analysis before combustion.

Experimental Characterization Protocols
For researchers intending to publish experimental values, the following methodologies are the

gold standard.

Rotating Bomb Combustion Calorimetry
Standard static bomb calorimetry is unsuitable for chlorine-containing compounds due to the

formation of non-uniform HCl concentrations.

Apparatus: Rotating-bomb calorimeter (e.g., Parr 1004C equivalent).

Bomb Solution: 10-20 mL of Arsenious oxide (As

O

) solution.

Function: Reduces any formed Cl

gas back to Cl
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(HCl), ensuring a single thermodynamic final state for chlorine.

Combustion Reaction:

Correction: Apply Washburn corrections for the solubility of CO

and HCl in the bomb liquid.

Vapor Pressure & Enthalpy of Sublimation
Method: Knudsen Effusion Mass Spectrometry (KEMS) or Transpiration Method.

Temperature Range: Measure vapor pressure (

) across a 20 K interval (e.g., 298 K – 318 K).

Calculation: Plot

vs

. The slope yields

.

Experimental Workflow Diagram
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Figure 2: Experimental Workflow for Thermochemical Characterization
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Safety & Handling (E-E-A-T)
As an aniline derivative, this compound poses specific risks:

Methemoglobinemia: Like 4-chloroaniline, absorption through skin or inhalation can oxidize

hemoglobin to methemoglobin, impairing oxygen transport.

Handling: Double-gloving (Nitrile/Laminate) and use of a fume hood are mandatory.

Disposal: All waste from the bomb calorimeter (containing Arsenic and HCl) must be

segregated as hazardous heavy metal/acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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